N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide

• IUPAC Name: N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide
• InChI: InChI=1S/C22H16ClFN2O3/c1-2-28-16-5-3-4-13(10-16)21(27)25-15-7-9-20-19(12-15)26-22(29-20)17-8-6-14(24)11-18(17)23/h3-12H,2H2,1H3,(H,25,27)
• InChI Key: FTUILCMBHLVKFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C22H16ClFN2O3
• Molecular Weight: 410.8 g/mol

Description

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide, also known as CFEB, is a compound that has attracted significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide is not fully understood, but it is believed to involve the modulation of various cellular pathways. In neuroprotection research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant genes and protects neurons from oxidative stress. In cancer research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In inflammation research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been demonstrated to inhibit the NF-κB pathway, which regulates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects
N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been shown to have various biochemical and physiological effects in different studies. In neuroprotection research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been found to increase the expression of antioxidant enzymes, reduce oxidative stress, and improve cognitive function. In cancer research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been demonstrated to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In inflammation research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been shown to reduce the expression of pro-inflammatory cytokines, inhibit oxidative stress, and improve tissue damage.

Advantages and Limitations for Lab Experiments

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has several advantages and limitations for lab experiments. One advantage is its high potency and specificity, which allows for the investigation of its effects on specific cellular pathways. Another advantage is its low toxicity, which makes it suitable for in vivo studies. However, one limitation is its limited solubility in water, which can make it challenging to administer in certain experiments.

Future Directions

There are several future directions for N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide research. One direction is to investigate its potential applications in other fields, such as cardiovascular disease and diabetes. Another direction is to explore its synergistic effects with other compounds, which could enhance its therapeutic efficacy. Additionally, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties.
Conclusion
In conclusion, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide is a compound with significant potential for various scientific research applications. Its synthesis method, mechanism of action, and biochemical and physiological effects have been extensively studied, and it has been found to have several advantages and limitations for lab experiments. Further research is needed to fully understand its potential applications and optimize its pharmacological properties.

Synthesis Methods

The synthesis of N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide involves the reaction of 2-chloro-4-fluoroaniline with 2-amino-phenol in the presence of a catalyst to produce 2-(2-chloro-4-fluorophenyl)-1,3-benzoxazole. The resulting compound is then reacted with 3-ethoxybenzoyl chloride to yield N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide.

Scientific Research Applications

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been studied extensively for its potential applications in various fields, including neuroprotection, cancer treatment, and inflammation. In neuroprotection research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been shown to protect neurons from oxidative stress and prevent neurodegeneration. In cancer research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been found to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-3-ethoxybenzamide has been demonstrated to reduce inflammation and oxidative stress in various animal models.